Cas no 882747-51-5 (4-amino-2-cyclohexyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 4-amino-2-cyclohexyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 882747-51-5
• CID: 4663701
• Update Time: 2025-06-07

4-amino-2-cyclohexyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-2-CYCLOHEXYL-1-ISOINDOLINONE
• 4-amino-2-cyclohexyl-2,3-dihydro-1H-isoindol-1-one
• 1H-Isoindol-1-one, 4-amino-2-cyclohexyl-2,3-dihydro-

Additional information on 4-amino-2-cyclohexyl-2,3-dihydro-1H-isoindol-1-one

4-Amino-2-Cyclohexyl-2,3-Dihydro-1H-Isoindol-1-One (CAS No. 882747-51-5): A Comprehensive Overview

4-Amino-2-Cyclohexyl-2,3-Dihydro-1H-Isoindol-1-One, identified by the CAS Registry Number 882747-51-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindoles, which are heterocyclic aromatic compounds with a fused benzene and pyrrole ring system. The presence of a cyclohexyl group and an amino substituent introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 4-Amino-2-Cyclohexyl-2,3-Dihydro-1H-Isoindol-1-One consists of a bicyclic framework with a ketone group at position 1 and an amino group at position 4. The cyclohexyl substituent at position 2 contributes to the compound's hydrophobicity and rigidity, while the amino group imparts basicity and potential for hydrogen bonding. These structural features make the compound suitable for exploring its role in drug design, particularly in targeting specific biological pathways or enzymes.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. For instance, researchers have reported that certain isoindole analogs exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The substitution pattern of 4-Amino-2-Cyclohexyl-2,3-Dihydro-1H-Isoindol-1-One suggests that it could serve as a lead compound for developing kinase inhibitors. Furthermore, the amino group at position 4 could potentially act as a site for bioisosteric replacements or further functionalization to enhance pharmacokinetic properties.

In terms of synthesis, 4-Amino-2-Cyclohexyl-2,3-Dihydro-1H-Isoindol-1-One can be prepared via various routes, including cyclization reactions of appropriately substituted precursors. One common approach involves the condensation of an aldehyde with an amine followed by cyclization to form the isoindole ring system. The cyclohexyl group can be introduced through Friedel-Crafts alkylation or other alkylation techniques prior to cyclization. Optimization of reaction conditions is crucial to achieve high yields and selectivity in the synthesis process.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 309 g/mol, with a melting point around 160°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it amenable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the fate and behavior of 4-Amino-2-Cyclohexyl-2,3-Dihydro-1H-Isoindol-1-One is essential for assessing its potential impact on ecosystems. Studies have shown that such compounds can undergo biodegradation under aerobic conditions, although the rate depends on their structural complexity and stability. Regulatory agencies often require thorough environmental risk assessments for chemicals like this to ensure their safe use and disposal.

In conclusion, CAS No. 882747-51-5, or 4-Amino strong>-< strong >Cyclohexyl strong > -< strong >Isoindol strong > -< strong >One strong > , represents a promising compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for further research into its biological activity, synthetic optimization, and environmental impact. As scientific advancements continue to unfold, this compound may pave the way for innovative solutions in drug discovery and materials science.